Cas no 1546007-75-3 (2-2-(2,2-difluoroethoxy)ethoxyethane-1-sulfonyl chloride)

• Product Name: 2-2-(2,2-difluoroethoxy)ethoxyethane-1-sulfonyl chloride
• CAS No: 1546007-75-3
• MF: C₆H₁₁ClF₂O₄S
• MW: 252.663947343826
• CID: 6546348
• PubChem ID: 82010013
• Update Time: 2025-05-21

2-2-(2,2-difluoroethoxy)ethoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(2,2-difluoroethoxy)ethoxyethane-1-sulfonyl chloride
• 1546007-75-3
• AKOS020992646
• 2-[2-(2,2-difluoroethoxy)ethoxy]ethane-1-sulfonyl chloride
• EN300-1145015

• Inchi： 1S/C6H11ClF2O4S/c7-14(10,11)4-3-12-1-2-13-5-6(8)9/h6H,1-5H2
• InChI Key： WIRPQMXOMGASRN-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOCC(F)F)(=O)=O

Computed Properties

• Exact Mass: 252.0034640g/mol
• Monoisotopic Mass: 252.0034640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-2-(2,2-difluoroethoxy)ethoxyethane-1-sulfonyl chloride

Comprehensive Guide to 2-[2-(2,2-Difluoroethoxy)ethoxy]ethane-1-sulfonyl chloride (CAS No. 1546007-75-3): Properties, Applications, and Market Insights

2-[2-(2,2-Difluoroethoxy)ethoxy]ethane-1-sulfonyl chloride (CAS No. 1546007-75-3) is a specialized sulfonyl chloride derivative with unique chemical properties, making it valuable in advanced organic synthesis and pharmaceutical research. This compound features a difluoroethoxy-ethoxy side chain, which enhances its reactivity and solubility in polar solvents. Researchers and industry professionals frequently search for "sulfonyl chloride applications" or "difluoroethoxy compounds in drug discovery," reflecting its growing relevance in modern chemistry.

The molecular structure of 2-[2-(2,2-Difluoroethoxy)ethoxy]ethane-1-sulfonyl chloride includes a sulfonyl chloride (-SO2Cl) functional group, known for its role as an electrophile in nucleophilic substitution reactions. This property is critical for synthesizing sulfonamides, sulfonate esters, and other derivatives used in agrochemicals, dyes, and bioconjugation techniques. Recent trends in "click chemistry" and "proteolysis-targeting chimeras (PROTACs)" have further amplified demand for such building blocks.

From a practical standpoint, 1546007-75-3 exhibits moderate stability under anhydrous conditions but requires storage at low temperatures to prevent hydrolysis. Its fluorinated side chain contributes to improved metabolic stability in bioactive molecules—a key consideration for researchers investigating "fluorine in medicinal chemistry." Analytical techniques like NMR spectroscopy and HPLC-MS are typically employed for quality control.

In pharmaceutical applications, this compound serves as an intermediate for targeted drug delivery systems and small-molecule inhibitors. The rise of "ADC (antibody-drug conjugate) development" queries correlates with its utility in linker-payload synthesis. Additionally, its PEG-like fragment (from the ethoxy repeats) aligns with searches for "water-soluble drug modifiers," addressing formulation challenges in oncology and inflammation therapeutics.

The global market for 2-[2-(2,2-Difluoroethoxy)ethoxy]ethane-1-sulfonyl chloride reflects increasing investment in high-value chemical intermediates. Patent analyses reveal its use in kinase inhibitor pipelines and biodegradable polymers, responding to sustainability-driven queries like "green chemistry fluorination." Regulatory-compliant manufacturers emphasize GMP-grade synthesis protocols to meet pharmaceutical standards.

Future research directions may explore its potential in PET radiochemistry (given fluorine-18 labeling possibilities) or ionic liquid design—topics gaining traction in academic publications. As synthetic methodologies evolve, 1546007-75-3 remains a versatile tool for addressing complex molecular challenges at the intersection of chemistry and life sciences.